3-{[(benzoylamino)carbonothioyl]amino}benzoic acid

• IUPAC Name: 3-(benzoylcarbamothioylamino)benzoic acid
• InChI: InChI=1S/C15H12N2O3S/c18-13(10-5-2-1-3-6-10)17-15(21)16-12-8-4-7-11(9-12)14(19)20/h1-9H,(H,19,20)(H2,16,17,18,21)
• InChI Key: ASQQNKLNCPDNBX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)NC(=S)NC2=CC=CC(=C2)C(=O)O
• Molecular Formula: C15H12N2O3S
• Molecular Weight: 300.3 g/mol

Description

3-{[(benzoylamino)carbonothioyl]amino}benzoic acid, also known as Boc-Lys(Boc)-OSu, is a chemical compound that is widely used in scientific research. It is a derivative of lysine, an essential amino acid, and is commonly used in the synthesis of peptides and proteins.

Mechanism of Action

3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu acts as a coupling reagent by activating carboxylic acids for peptide bond formation. The NHS ester of 3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu reacts with the carboxylic acid to form an active intermediate, which then reacts with the amino group of the incoming amino acid to form a peptide bond.
Biochemical and Physiological Effects:
3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu does not have any direct biochemical or physiological effects. However, it is commonly used in the synthesis of peptides and proteins, which have a wide range of biochemical and physiological effects.

Advantages and Limitations for Lab Experiments

3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu is a widely used coupling reagent due to its high reactivity and stability. It is also compatible with a wide range of amino acids and peptides. However, it has some limitations, including its high cost and the need for careful handling due to its toxicity.

Future Directions

There are several future directions for the use of 3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu in scientific research. One area of interest is the development of new coupling reagents with improved reactivity and selectivity. Another area of interest is the use of 3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu in the synthesis of novel peptides and proteins with specific biological activities. Additionally, the use of 3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu in the synthesis of peptide-based drugs is an area of active research.

Synthesis Methods

The synthesis of 3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu involves the reaction of N-hydroxysuccinimide (NHS) with N-tert-butoxycarbonyl-L-lysine (3-{[(benzoylamino)carbonothioyl]amino}benzoic acid-OH) in the presence of dicyclohexylcarbodiimide (DCC) and 1-hydroxybenzotriazole (HOBt). The resulting intermediate is then reacted with thiophosgene (CSCl2) to yield 3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu.

Scientific Research Applications

3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu is commonly used in the synthesis of peptides and proteins. It is used as a coupling reagent to activate carboxylic acids for peptide bond formation. 3-{[(benzoylamino)carbonothioyl]amino}benzoic acid(Boc)-OSu is also used in the solid-phase synthesis of peptides, where it is immobilized on a resin and used to attach amino acids to the growing peptide chain.